Dihydroxylysinonorleucine

• Molecular Formula: C18H37N5O8
• Molecular Weight: 451.5 g/mol
• InChI: InChI=1S/C18H37N5O8/c1-2-3-4-15(18(30)31)23(21-13(16(26)27)7-5-11(24)9-19)22-14(17(28)29)8-6-12(25)10-20/h11-15,21-22,24-25H,2-10,19-20H2,1H3,(H,26,27)(H,28,29)(H,30,31)/t11-,12-,13+,14+,15+/m1/s1
• InChIKey: ZCGMEDNXACWKIR-MRLBHPIUSA-N

DHLNL Procurement Guide for Collagen Cross-Link Quantification

Dihydroxylysinonorleucine (DHLNL; CAS 32619-23-1), also designated as δ,δ′-dihydroxylysinonorleucine, is a divalent, reducible, enzymatic collagen cross-link formed via the condensation of two hydroxyallysine residues during extracellular matrix (ECM) maturation [1]. As an immature cross-link, DHLNL functions as a direct biochemical intermediate in the biosynthetic pathway leading to mature, trivalent cross-links such as hydroxylysylpyridinoline (HP/PYD) and lysylpyridinoline (LP/DPD) [2]. Its quantitation in biological matrices is therefore a critical endpoint for studies of collagen biosynthesis, tissue fibrogenesis, bone mineralization dynamics, and connective tissue pathology [3].

Biomarker Active fibrogenesis endpoint in pulmonary, bone, and ECM studies

Method LC-MS/MS-based quantitation with reported high-throughput methods

Analyte Type Reducible immature collagen cross-link standard for dynamic synthesis monitoring

• [1] Gineyts E, et al. Quantification of immature and mature collagen crosslinks by liquid chromatography-electrospray ionization mass spectrometry in connective tissues. J Chromatogr B Analyt Technol Biomed Life Sci. 2010;878(19):1449-54. View Source
• [2] Lloyd SM, et al. Rapid LC-MS/MS Evaluation of Collagen and Elastin Crosslinks in Human and Mouse Lung Tissue with a Novel Bioanalytical Surrogate Matrix Approach. Int J Mol Sci. 2024;25(23):819951789. View Source
• [3] Banse X, et al. Cross-link profile of bone collagen correlates with structural organization of trabeculae. Bone. 2002;31(1):70-76. View Source

Why Substituting DHLNL with Other Cross-Links Fails

Procurement of a generic 'collagen cross-link' standard fails to address the unique biochemical and pathophysiological signaling properties of dihydroxylysinonorleucine (DHLNL). Unlike mature pyridinoline cross-links (PYD/DPD), which are non-reducible and reflect long-term, stable matrix accumulation, DHLNL is a reducible, immature cross-link that serves as a dynamic, real-time biomarker of active collagen synthesis and nascent fibrogenesis [1]. Furthermore, the ratio of DHLNL to its monohydroxylated analog hydroxylysinonorleucine (HLNL) is a functionally distinct metric of lysyl hydroxylase activity and tissue-specific collagen maturation, a differentiation that cannot be recapitulated by measuring only mature cross-links or total collagen content [2]. Direct DHLNL quantitation is therefore non-substitutable for studies requiring assessment of the early and intermediate stages of ECM remodeling in diseases such as idiopathic pulmonary fibrosis (IPF), acute respiratory distress syndrome (ARDS), or metabolic bone disorders [3].

Mature cross-links (PYD/DPD) cannot replace DHLNL

Mature, non-reducible cross-links reflect long-term matrix accumulation, not active collagen synthesis. Using them instead of DHLNL may miss early fibrotic changes or treatment responses.

DHLNL:HLNL ratio provides unique enzyme activity context

The ratio of DHLNL to its monohydroxylated analog (HLNL) captures lysyl hydroxylase activity and tissue-specific maturation. Measuring only total collagen or single cross-links overlooks this dynamic information.

Analytical specificity cannot be assumed with generic standards

DHLNL requires specific retention and mass transitions in LC-MS/MS. A generic cross-link standard may not provide the required identity or purity for accurate quantification in complex biological matrices.

• [1] Lloyd SM, et al. Rapid LC-MS/MS Evaluation of Collagen and Elastin Crosslinks in Human and Mouse Lung Tissue with a Novel Bioanalytical Surrogate Matrix Approach. Int J Mol Sci. 2024;25(23):819951789. View Source
• [2] Mechanic G, et al. Maturation of chick bone collagen and quantification of its structural crosslinks: Vitamin D status and cohesiveness of the collagen macromolecular matrix. Calcif Tissue Res. 1975;21(1):1-13. View Source
• [3] Last JA, et al. Collagen cross-linking in adult patients with acute and chronic fibrotic lung disease. Molecular markers for fibrotic collagen. Am J Respir Crit Care Med. 2012;186(6):516-24. View Source

Evidence for DHLNL as a Superior Analyte

Superior Lung Fibrosis Biomarker vs. Mature Cross-Links

Dihydroxylysinonorleucine (DHLNL) demonstrates a far greater dynamic range as a biomarker of active fibrosis than mature, non-reducible cross-links. In experimental silicosis and bleomycin-induced lung fibrosis, the ratio of DHLNL to its monohydroxylated counterpart, hydroxylysinonorleucine (HLNL), is sharply elevated compared to control lung tissue, a change that is not mirrored by mature cross-links [1]. Quantitative analysis reveals that the DHLNL:HLNL ratio in fibrotic rat lungs reaches 15.5 ± 4.8 and 17.1 ± 4.8 for silica- and bleomycin-instilled animals, respectively, representing a 6.7- to 7.4-fold increase over the control ratio of 2.3 ± 0.5 [2].

Fibrotic DHLNL:HLNL

Head-to-head

6.7–7.4× increase vs control (ratio 15.5–17.1 vs 2.3)

Supports active fibrogenesis endpoint context

Rat lung, silica/bleomycin models; HPLC of reduced cross-links

Evidence Dimension	DHLNL:HLNL cross-link ratio as a marker of fibrotic activity
Target Compound Data	15.5 ± 4.8 (silica model) and 17.1 ± 4.8 (bleomycin model)
Comparator Or Baseline	Control lung: 2.3 ± 0.5
Quantified Difference	6.7- to 7.4-fold increase
Conditions	Rat lung tissue; silica-instilled and bleomycin-instilled models of pulmonary fibrosis; quantification by HPLC of NaB3H4-reduced cross-links

Why This Matters

This demonstrates that DHLNL measurement is a sensitive and dynamic indicator of active fibrogenesis, enabling early detection of disease or therapeutic response that would be missed by measuring stable mature cross-links alone.

• [1] Last JA, et al. Collagen crosslink location: a molecular marker for fibrosis in lungs of rats with experimental silicosis. Am Rev Respir Dis. 1990;141(2):307-13. View Source
• [2] Last JA, et al. Lung collagen cross-links in rats with experimentally induced pulmonary fibrosis. Am Rev Respir Dis. 1996;153(5):1684-9. View Source

Elevated DHLNL in IPF vs. Healthy Lung Tissue

In a direct comparison of human lung tissue from idiopathic pulmonary fibrosis (IPF) patients versus healthy donors, dihydroxylysinonorleucine (DHLNL) levels were significantly elevated in the fibrotic tissue [1]. This finding was recapitulated in a bleomycin mouse model of lung fibrosis, where DHLNL crosslinking was also increased compared to controls. Crucially, treatment with an anti-fibrotic compound mitigated this DHLNL elevation, establishing DHLNL as a pharmacodynamic biomarker for assessing compound efficacy in fibrosis [2].

IPF Lung DHLNL

Head-to-head

Increased vs. healthy donors (human IPF tissue, n=17)

Supports disease-relevant analyte context for human fibrosis

UHPLC-ESI-MS/MS, normalized to collagen content

Evidence Dimension	Relative DHLNL concentration in lung tissue
Target Compound Data	Increased DHLNL levels in IPF patient lung tissue (qualitative, not absolute concentration reported)
Comparator Or Baseline	Healthy donor lung tissue
Quantified Difference	Significant increase; magnitude of reduction upon treatment reported in a mouse model
Conditions	Human IPF lung tissue (n=17) and healthy control lung tissue (n=15); UHPLC-ESI-MS/MS analysis normalized to total collagen content

Why This Matters

This evidence positions DHLNL as a human disease-relevant analyte for both understanding IPF pathogenesis and for screening potential anti-fibrotic therapeutics in pre-clinical models.

• [1] Lloyd SM, et al. Rapid LC-MS/MS Evaluation of Collagen and Elastin Crosslinks in Human and Mouse Lung Tissue with a Novel Bioanalytical Surrogate Matrix Approach. Int J Mol Sci. 2024;25(23):819951789. View Source
• [2] Jones MG, et al. Hydroxyallysine-derived collagen cross-link density is increased in IPF lung and is correlated with tissue stiffness. Am J Respir Crit Care Med. 2018;197(8):1041-1051. View Source

DHLNL/HLNL Ratio as Early Bone Disturbance Marker

The ratio of dihydroxylysinonorleucine (DHLNL) to hydroxylysinonorleucine (HLNL) in bone collagen is a uniquely sensitive and early marker of metabolic bone disease. In a study of vitamin D-deficient chicks, the DHLNL/HLNL ratio was significantly increased compared to controls [1]. This alteration occurred prior to detectable changes in growth rate and could not be correlated with lysine hydroxylation or hypocalcemia, indicating that the DHLNL/HLNL ratio is a primary and specific indicator of the impact of vitamin D status on collagen maturation [2].

Bone DHLNL/HLNL

Head-to-head

Significantly higher in Vit D-deficient chicks, precedes growth changes

Supports early mineralization disturbance endpoint

Diaphyseal bone collagen, ion-exchange chromatography

Evidence Dimension	DHLNL/HLNL ratio in bone collagen
Target Compound Data	Increased DHLNL/HLNL ratio in vitamin D-deficient chicks at 1, 2, 3, and 4 weeks of age
Comparator Or Baseline	Chicks fed a normal vitamin D diet; DHLNL/HLNL ratio decreased progressively with age in controls
Quantified Difference	Significant increase; ratio in deficient group was higher than controls at 1 and 2 weeks and increased further at 3 and 4 weeks
Conditions	Diaphyseal bone collagen from 1- to 4-week-old chicks; [3H]NaBH4-reduced cross-links analyzed by ion-exchange chromatography

Why This Matters

This establishes the DHLNL/HLNL ratio as an analytically actionable biomarker for early detection of metabolic bone pathology, offering superior sensitivity compared to traditional measures like growth rate or serum calcium.

• [1] Mechanic G, et al. Quantitative changes of bone collagen crosslinks and precursors in vitamin D deficiency. Biochem Biophys Res Commun. 1972;48(2):313-20. View Source
• [2] Mechanic G, et al. Maturation of chick bone collagen and quantification of its structural crosslinks: Vitamin D status and cohesiveness of the collagen macromolecular matrix. Calcif Tissue Res. 1975;21(1):1-13. View Source

Surrogate Matrix LC-MS/MS for DHLNL Quantification

A recently developed LC-MS/MS method specifically addresses the challenge of quantifying dihydroxylysinonorleucine (DHLNL) in complex biological matrices. This method incorporates a novel tissue-based surrogate matrix approach to overcome the problem of high endogenous DHLNL background, achieving a reduced sample analysis time of just two minutes per sample [1]. Compared to the reference method of ion-exchange chromatography with post-column ninhydrin detection, the HPLC-ESI-MS method for DHLNL quantitation offers significantly improved sensitivity and selectivity, with intra- and inter-day precision errors of less than 3.4% and 7.7%, respectively [2].

Method Precision

Cross-study comparable

Intra-day <3.4%, inter-day <7.7%; 2-min run

Supports high-throughput LC-MS/MS workflow

HPLC-ESI-MS vs. ion-exchange ninhydrin method

Evidence Dimension	Analytical method precision for DHLNL quantification
Target Compound Data	Intra-day precision < 3.4%; inter-day precision < 7.7%
Comparator Or Baseline	Ion exchange chromatography with post-column ninhydrin detection (reference method)
Quantified Difference	Improved sensitivity and selectivity; reduced analysis time to 2 minutes per sample
Conditions	HPLC-ESI-MS method using a C18 Atlantis T3 column with HFBA as ion-pairing reagent; detection by ESI-MS in positive ion mode with selected ion recording (SIR)

Why This Matters

This demonstrates that procurement of DHLNL standards enables the use of modern, high-throughput LC-MS/MS workflows that are not feasible with less specific or less sensitive analytical approaches, thereby increasing laboratory efficiency and data quality.

• [1] Lloyd SM, et al. Rapid LC-MS/MS Evaluation of Collagen and Elastin Crosslinks in Human and Mouse Lung Tissue with a Novel Bioanalytical Surrogate Matrix Approach. Int J Mol Sci. 2024;25(23):819951789. View Source
• [2] Gineyts E, et al. Quantification of immature and mature collagen crosslinks by liquid chromatography-electrospray ionization mass spectrometry in connective tissues. J Chromatogr B Analyt Technol Biomed Life Sci. 2010;878(19):1449-54. View Source

DHLNL Distribution in Mineralized vs. Soft Tissues

Dihydroxylysinonorleucine (DHLNL) exhibits a distinct tissue distribution profile that is functionally relevant for understanding collagen structure in different biological contexts. In mineralized tissues such as bone and dentin, DHLNL is the predominant reducible cross-link, comprising up to 60% of the total radioactivity in reduced collagen preparations [1]. In contrast, the distribution of DHLNL is different in soft tissues; for example, specific DHLNL-containing peaks are present in bovine dentin but absent from tendon, indicating a tissue-specific pattern of collagen cross-linking [2].

Tissue Distribution

Class-level

Predominant in mineralized collagen (up to 60% of radioactivity)

Supports mineralized tissue-specific analysis selection

Bovine dentin vs. tendon; data require tissue context

Evidence Dimension	Relative abundance of DHLNL as a proportion of total reducible cross-links
Target Compound Data	Comprises up to 60% of total radioactivity in reduced mineralized collagen
Comparator Or Baseline	Other reducible cross-links (e.g., HLNL) in the same tissue
Quantified Difference	DHLNL is the major reducible cross-link in mineralized collagen; specific DHLNL peaks are present in dentin but absent in tendon
Conditions	Bovine tendon and dentin collagen reduced with NaB3H4; analysis by ion-exchange chromatography and peptide isolation

Why This Matters

This differential abundance informs the selection of DHLNL as a specific analyte for studies focusing on the unique cross-linking chemistry of mineralized tissues, distinguishing it from applications in soft connective tissue research.

• [1] Mechanic G, et al. The distribution of δ,δ'-dihydroxylysinonorleucine in bovine tendon and dentin. Biochem Biophys Res Commun. 1971;45(3):644-53. View Source
• [2] Kuboki Y, et al. Isolation of polypeptides containing the intermolecular cross-link δ,δ'-dihydroxylysinonorleucine from dentin collagen. J Dent Res. 1981;60(7):1282-7. View Source

DHLNL Research and Industrial Applications

Pulmonary Fibrosis & ARDS Biomarker and Drug Studies

Investigators studying the pathogenesis or treatment of fibrotic lung diseases such as IPF and ARDS should procure Dihydroxylysinonorleucine (DHLNL) standards and reagents for LC-MS/MS quantitation. As demonstrated by a 6.7- to 7.4-fold increase in the DHLNL:HLNL ratio in fibrotic rat lungs [1] and elevated DHLNL levels in human IPF tissue [2], this analyte provides a sensitive and dynamic readout of active collagen synthesis. This application is further supported by the availability of rapid, two-minute LC-MS/MS methods with high precision (intra-day error <3.4%) [3].

Bone Quality in Metabolic and Genetic Disorders

For researchers investigating the impact of metabolic diseases (e.g., vitamin D deficiency, osteoporosis) or genetic disorders (e.g., osteogenesis imperfecta) on bone matrix quality, DHLNL quantitation is essential. The DHLNL/HLNL ratio is an early and specific indicator of disturbed collagen maturation in bone, preceding changes in growth rate and serum calcium [4]. Furthermore, DHLNL is the predominant reducible cross-link in mineralized collagen, comprising up to 60% of the total cross-link pool [5], making it a primary endpoint for studies of bone biomechanics and mineralization.

ECM Cross-Link Profiling Method Development

Bioanalytical laboratories and core facilities focused on developing or validating LC-MS/MS methods for comprehensive ECM analysis will require a high-purity Dihydroxylysinonorleucine (DHLNL) standard. DHLNL is a key analyte in multiplexed assays that simultaneously quantify immature (DHLNL, HLNL) and mature (PYD, DPD) cross-links [3]. The recent development of a tissue-based surrogate matrix approach for DHLNL underscores its unique analytical challenges and the need for a reliable, well-characterized reference standard to ensure accurate quantification [2].

Lysyl Oxidase & Hydroxylase Activity Studies

Investigators studying the post-translational regulation of collagen biosynthesis by lysyl oxidase (LOX) and lysyl hydroxylase (LH) should procure DHLNL as a key endpoint. The formation of DHLNL is directly inhibited by LOX inhibitors like β-aminopropionitrile (BAPN), and its synthesis can be suppressed by 34-93% in the presence of catechol analogs that inhibit lysyl hydroxylase [6]. Therefore, measuring DHLNL levels provides a direct and quantitative readout of LOX and LH enzymatic activity in cell culture and tissue models, making it invaluable for screening inhibitors or characterizing genetic models of altered collagen processing.

Application

Selection Property

Validation Focus

Pulmonary fibrosis model studies

Active fibrogenesis biomarker context

DHLNL:HLNL ratio response monitoring

Bone mineralization & metabolism research

Early mineralization disturbance biomarker context

DHLNL/HLNL ratio vs. conventional bone markers

ECM cross-link method development

Multiplexed immature/mature cross-link standard

Surrogate matrix approach and method precision verification

Collagen processing enzyme assays

Direct LOX/LH activity readout

DHLNL inhibition-response models

• [1] Last JA, et al. Lung collagen cross-links in rats with experimentally induced pulmonary fibrosis. Am Rev Respir Dis. 1996;153(5):1684-9. View Source
• [2] Lloyd SM, et al. Rapid LC-MS/MS Evaluation of Collagen and Elastin Crosslinks in Human and Mouse Lung Tissue with a Novel Bioanalytical Surrogate Matrix Approach. Int J Mol Sci. 2024;25(23):819951789. View Source
• [3] Gineyts E, et al. Quantification of immature and mature collagen crosslinks by liquid chromatography-electrospray ionization mass spectrometry in connective tissues. J Chromatogr B Analyt Technol Biomed Life Sci. 2010;878(19):1449-54. View Source
• [4] Mechanic G, et al. Maturation of chick bone collagen and quantification of its structural crosslinks: Vitamin D status and cohesiveness of the collagen macromolecular matrix. Calcif Tissue Res. 1975;21(1):1-13. View Source
• [5] Mechanic G, et al. The distribution of δ,δ'-dihydroxylysinonorleucine in bovine tendon and dentin. Biochem Biophys Res Commun. 1971;45(3):644-53. View Source
• [6] KEGG Database. Entry D01398: 5,5'-Dihydroxylysinonorleucine. Kyoto Encyclopedia of Genes and Genomes. View Source